Cas no 2383064-25-1 (1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-oxa-1-azaspiro[4.5]decane-4-carboxylic acid)

• Product Name: 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-oxa-1-azaspiro[4.5]decane-4-carboxylic acid
• CAS No: 2383064-25-1
• MF: C₂₄H₂₅NO₅
• MW: 407.459007024765
• CID: 6441480
• PubChem ID: 165887838
• Update Time: 2025-05-20

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-oxa-1-azaspiro[4.5]decane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6505050
• 2383064-25-1
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-oxa-1-azaspiro[4.5]decane-4-carboxylic acid

• Inchi： 1S/C24H25NO5/c26-22(27)21-9-12-25(24(21)10-13-29-14-11-24)23(28)30-15-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20-21H,9-15H2,(H,26,27)
• InChI Key： GDWKKKDMKNALMW-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)C(C(=O)O)CCN2C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 407.17327290g/mol
• Monoisotopic Mass: 407.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76.1Ų

Additional information on 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-oxa-1-azaspiro[4.5]decane-4-carboxylic acid

Introduction to 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-oxa-1-azaspiro[4.5]decane-4-carboxylic acid (CAS No. 2383064-25-1)

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-oxa-1-azaspiro[4.5]decane-4-carboxylic acid (CAS No. 2383064-25-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and spirocyclic structures, which are known for their unique chemical and biological properties.

The fluorene moiety in this compound is a tricyclic aromatic hydrocarbon that imparts significant stability and rigidity to the molecule. This structural feature is crucial for its potential applications in drug design, as it can influence the compound's binding affinity and selectivity towards specific biological targets. The spirocyclic structure, on the other hand, adds conformational constraints that can enhance the compound's pharmacokinetic properties, such as solubility and metabolic stability.

One of the key functional groups in this compound is the carboxylic acid moiety at the C4 position of the spirocyclic ring. This functional group plays a critical role in the compound's reactivity and can be easily modified through various chemical transformations, such as esterification or amide formation. These modifications can be tailored to optimize the compound's pharmacological profile for specific therapeutic applications.

The (9H-fluoren-9-yl)methoxycarbonyl group is another important structural element that contributes to the compound's overall properties. This group introduces additional hydrophobicity and can influence the compound's interactions with biological membranes and proteins. The presence of this group also provides a handle for further functionalization, allowing researchers to explore a wide range of derivatives with varying biological activities.

Recent studies have highlighted the potential of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-oxa-1-azaspiro[4.5]decane-4-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that this compound could be a valuable lead for developing new drugs targeting these diseases.

In addition to its therapeutic potential, 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-oxa-1-azaspiro[4.5]decane-4-carboxylic acid has also been investigated for its use as a protecting group in organic synthesis. The unique combination of functional groups in this compound makes it an excellent candidate for protecting carboxylic acids during multi-step synthetic processes. This application is particularly useful in the synthesis of complex natural products and pharmaceutical intermediates, where precise control over functional group reactivity is essential.

The synthesis of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-oxa-1-azaspiro[4.5]decane-4-carboxylic acid typically involves several steps, including the formation of the spirocyclic ring system and the introduction of the fluorene moiety. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis, have been employed to achieve high yields and stereoselectivity in these reactions. These synthetic strategies not only facilitate the preparation of this compound but also provide a platform for exploring related analogs with enhanced properties.

In conclusion, 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-oxa-1-azaspiro[4.5]decane-4-carboxylic acid (CAS No. 2383064-25-1) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, including the fluorene moiety, spirocyclic framework, carboxylic acid group, and (9H-fluoren-9-yl)methoxy carbonyl group, make it an attractive candidate for further investigation and development into novel therapeutic agents.